6-(3-Methoxyphenyl)-1,3-dihydroindol-2-one

• IUPAC Name: 6-(3-methoxyphenyl)-1,3-dihydroindol-2-one
• InChI: InChI=1S/C15H13NO2/c1-18-13-4-2-3-10(7-13)11-5-6-12-9-15(17)16-14(12)8-11/h2-8H,9H2,1H3,(H,16,17)
• InChI Key: IRQBUMYFAYXEGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC3=C(CC(=O)N3)C=C2
• Molecular Formula: C15H13NO2
• DSSTOX Substance ID: DTXSID30442136
• Molecular Weight: 239.27 g/mol
• CAS No.: 215433-89-9

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Synthesis routes and methods I

Procedure details

3′-Methoxy-3-nitrobiphenyl-4-acetic acid (5.2 g) was dissolved in methanol and hydrogenated over 0.8 g of 10% palladium on carbon for 3 hours at room temperature. The catalyst was removed by filtration, washed with methanol and the filtrates combined and concentrated to give a brown solid. The solid was chromatographed on silica gel in ethyl acetate:hexane:acetic acid (33:66:1) to give 3.0 g of 6-(3-methoxypheny)-2-oxindole as a pink solid.

Synthesis routes and methods II

Procedure details

3′-Methoxy-3-nitrobiphenyl-4-acetic acid (5:2 g) was dissolved in methanol and hydrogenated over 0.8 g 10% palladium on carbon for 3 hours at room temperature. The catalyst was removed by filtration, washed with methanol and the filtrates combined and concentrated to give a brown solid. The solid was chromatographed on silica gel in ethyl acetate:hexane:acetic acid 33:66:1 to give 3.0 g (75% yield based on 4-fluoro-3′-methoxy-3-nitrobiphenyl) of 6-(3-methoxypheny)-2-oxindole as a pink solid.